Cas no 1598355-93-1 (2-Butanone, 3-amino-3-cyclopropyl-)

• Product Name: 2-Butanone, 3-amino-3-cyclopropyl-
• CAS No: 1598355-93-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5291710
• Update Time: 2025-05-25

2-Butanone, 3-amino-3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-amino-3-cyclopropyl-

• Inchi： 1S/C7H13NO/c1-5(9)7(2,8)6-3-4-6/h6H,3-4,8H2,1-2H3
• InChI Key： AKRRBEXZLIOEGD-UHFFFAOYSA-N
• SMILES： CC(=O)C(N)(C1CC1)C

Additional information on 2-Butanone, 3-amino-3-cyclopropyl-

2-Butanone, 3-amino-3-cyclopropyl: A Comprehensive Overview

2-Butanone, 3-amino-3-cyclopropyl (CAS No. 1598355-93-1) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropyl group and amino functionality, which contribute to its versatile chemical properties. The cyclopropyl ring introduces strain and reactivity, while the amino group provides nucleophilic character, making this compound a valuable building block in synthesis.

Recent studies have highlighted the potential of 2-butaneone derivatives in drug discovery and catalysis. Researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules, leveraging its ability to undergo various transformations such as nucleophilic additions and cyclopropanations. The cyclopropyl group has been shown to enhance the pharmacokinetic properties of drugs, making this compound a promising candidate in medicinal chemistry.

In terms of synthesis, 2-butaneone, 3-amino-3-cyclopropyl can be prepared through a variety of methods, including the cyclopropanation of ketones using transition metal catalysts. These methods have been optimized in recent years to improve yield and selectivity, with reports suggesting that palladium-catalyzed reactions are particularly effective for constructing the cyclopropyl-ketone framework. Such advancements underscore the importance of this compound as a key intermediate in organic synthesis.

The application of 2-butaneone derivatives extends beyond pharmaceuticals into materials science. For instance, the compound has been utilized in the development of novel polymers and coatings due to its ability to form stable cross-links during polymerization. The presence of both a ketone group and an amino group allows for versatile reactivity, enabling the formation of diverse polymer networks with tailored mechanical properties.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 2-butaneone derivatives, including CAS No. 1598355-93-1. Studies indicate that these compounds exhibit moderate biodegradability under aerobic conditions, with microbial degradation pathways involving oxidation and cleavage reactions. However, further research is needed to fully understand their environmental impact and develop sustainable synthesis routes.

In conclusion, 2-butaneone, 3-amino-3-cyclopropyl (CAS No. 1598355-93-1) is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique combination of functional groups makes it a valuable tool for chemists seeking to design novel molecules with tailored properties. As research continues to uncover new synthetic pathways and applications for this compound, its role in advancing chemical science is expected to grow significantly.